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Compound of Interest

Compound Name: MK-212

Cat. No.: B1677248 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical plans for the handling and

disposal of MK-212, also known as 6-chloro-2-(1-piperazinyl)pyrazine (CPP), a serotonin

receptor agonist.[1] Adherence to these guidelines is essential to ensure a safe laboratory

environment.

Personal Protective Equipment (PPE)
When handling MK-212, all personnel must use the following personal protective equipment to

minimize exposure and ensure safety.

Eye and Face Protection:

Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH

(US) standards.[2]

Skin Protection:

Gloves: Wear chemical-impermeable gloves.[2] Gloves must be inspected for any signs of

damage before use.[2] After handling, wash and dry hands thoroughly.[2]

Clothing: Wear fire/flame resistant and impervious clothing.[2] A lab coat or apron should be

worn to protect personal clothing.
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Respiratory Protection:

If exposure limits are exceeded, or if irritation or other symptoms are experienced, a full-face

respirator should be used.[2]

Work should be conducted in a well-ventilated area to avoid the formation of dust or

aerosols.[2]

Health Hazard Information
MK-212 is classified as toxic if swallowed.[3] It is imperative to avoid all personal contact,

including inhalation and ingestion.[4]

Hazard Classification Description

Acute Oral Toxicity Category 3: Toxic if swallowed.[3]

Primary Irritant Effect
Skin: No irritant effect. Eye: No irritating effect.

[3]

Sensitization No sensitizing effects are known.[3]

LD/LC50 values relevant for classification:

Route of Administration Species Dose

Oral LD50 Rat 79.6 mg/kg[3]

| Intraperitoneal TDLO | Rat | 2 mg/kg[3] |

Handling and Storage
Handling:

Wash hands thoroughly after handling the compound.[3]

Do not eat, drink, or smoke in areas where MK-212 is being handled.[2][3]
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Avoid the formation of dust.[2]

Use in a well-ventilated area.[4]

Avoid contact with skin and eyes.[2][4]

Storage:

Store in a locked-up and secure area.[2][3]

Keep the container tightly closed.

For short-term storage (days to weeks), store in a dry, dark place at 0 - 4°C.[5]

For long-term storage (months to years), store at -20°C.[5]

Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate personnel to a safe area.[2]

Ensure adequate ventilation.[2]

Remove all sources of ignition.[2]

Wear appropriate personal protective equipment as described in Section 1.

Collect the spilled material and place it in a suitable, closed container for disposal.[2]

Use spark-proof tools and explosion-proof equipment if necessary.[2]

Disposal Plan
Dispose of MK-212 and any contaminated materials in accordance with all applicable federal,

state, and local environmental regulations.[2] The material should be disposed of at an

appropriate treatment and disposal facility.[2] Do not allow the chemical to enter drains or

waterways.
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Experimental Workflow
The following diagram illustrates the standard workflow for handling MK-212 in a laboratory

setting.
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Safe handling workflow for MK-212.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. MK-212 - Wikipedia [en.wikipedia.org]

2. echemi.com [echemi.com]

3. cdn.caymanchem.com [cdn.caymanchem.com]

4. datasheets.scbt.com [datasheets.scbt.com]

5. medkoo.com [medkoo.com]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
MK-212]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677248#personal-protective-equipment-for-
handling-mk-212]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Address: 3281 E Guasti Rd
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